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Compound of Interest

Compound Name:
Dimethyl 2,2-

bis(hydroxymethyl)malonate

Cat. No.: B028501 Get Quote

CAS Number: 35329-73-8

This technical guide provides a comprehensive overview of Dimethyl 2,2-
bis(hydroxymethyl)malonate, a versatile chemical intermediate. The information is intended

for researchers, scientists, and professionals in drug development and organic synthesis.

Physicochemical Properties
Dimethyl 2,2-bis(hydroxymethyl)malonate is a white to off-white solid organic compound.[1]

It is characterized by a central malonic ester core functionalized with two hydroxymethyl

groups, making it a valuable building block for the synthesis of more complex molecules.[2] Its

key physical and chemical properties are summarized below.
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Property Value Reference

Molecular Formula C₇H₁₂O₆ [1]

Molecular Weight 192.17 g/mol [1]

Density 1.315 g/cm³

Boiling Point 327 °C at 760 mmHg

Flash Point 131.5 °C

Appearance White to off-white solid [1]

Storage Temperature 2-8 °C [1]

Solubility
Soluble in Dichloromethane,

Ethyl Acetate, Methanol
[1]

Purity (Typical) 95.0%

InChIKey
YOILECYJGFXOJF-

UHFFFAOYSA-N

SMILES COC(=O)C(CO)(CO)C(=O)OC

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a critical tool for the structural elucidation

of Dimethyl 2,2-bis(hydroxymethyl)malonate. The following data has been reported for the

compound in Chloroform-d (CDCl₃).
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Nucleus
Chemical Shift (δ)
ppm

Multiplicity Assignment

¹H NMR 4.10 singlet 4H, -CH₂OH

3.77 singlet 6H, -COOCH₃

2.402 broad singlet 2H, -CH₂OH

¹³C NMR 168.88 - C=O

63.91 - -CH₂OH

61.16 - -C(CH₂OH)₂

52.92 - -COOCH₃

Note: The ¹H NMR

data indicates two

distinct hydroxyl

protons, which may be

an artifact of the

experimental

conditions or sample

purity. The original

source reports a

single broad singlet

for one proton, but

given the structure,

two would be

expected.

Experimental Protocols
Synthesis of Dimethyl 2,2-bis(hydroxymethyl)malonate
The following protocol describes the synthesis of Dimethyl 2,2-bis(hydroxymethyl)malonate
via the condensation of dimethyl malonate with formaldehyde.

Materials:
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Dimethyl malonate (1.0 g, 7.57 mmol, 1 equiv.)

35% aqueous formaldehyde solution (1.7 mL, 22.71 mmol, 3 equiv.)

Sodium bicarbonate (635 mg, 7.57 mmol, 1 equiv.)

Diethyl ether (Et₂O)

Saturated aqueous sodium sulfate (Na₂SO₄) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a 35% aqueous solution of formaldehyde, add sodium bicarbonate.

Stir the mixture in a water bath at 20 °C for 10 minutes.

Add dimethyl malonate dropwise to the mixture while maintaining the temperature at 20 °C.

Stir the reaction mixture overnight.

Quench the reaction by adding a saturated aqueous solution of Na₂SO₄.

Extract the crude product with diethyl ether.

Wash the organic layer with brine.

Dry the organic layer over anhydrous Na₂SO₄.

Concentrate the solution under reduced pressure to afford the target product as a colorless

liquid.

Yield: 440 mg (30% yield).

Applications in Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethyl 2,2-bis(hydroxymethyl)malonate serves as a versatile scaffold in organic

synthesis. Its diol functionality allows for the construction of various cyclic structures, such as

spirocyclic and heterocyclic systems, which are common motifs in biologically active molecules.

Role as a Synthetic Intermediate
The compound is a key intermediate in the synthesis of more complex molecules, including

linkers for Histone Deacetylase (HDAC) inhibitors. HDAC inhibitors are a class of compounds

investigated for the treatment of cancer, neurodegenerative disorders, and HIV infections. The

diol can be reacted with a ketone, such as 1-benzylpiperidin-4-one, to form a spirocyclic

dioxane derivative, which can be further modified.

While some sources suggest its use as a reagent for the synthesis of HIV-1 protease inhibitors

and antiplasmin drugs, specific, high-yield synthetic pathways to marketed drugs have not

been detailed in the reviewed literature.[1][2] Its utility in these areas is likely as a foundational

building block for constructing larger, more complex active pharmaceutical ingredients.

Visualizations
The following diagrams illustrate the synthesis and application of Dimethyl 2,2-
bis(hydroxymethyl)malonate.
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Caption: Synthesis workflow for Dimethyl 2,2-bis(hydroxymethyl)malonate.
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Dimethyl 2,2-bis(hydroxymethyl)malonate
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Caption: Formation of a spirocycle from the target compound.

Building Blocks

Multi-step Synthesis

Final Product

Dimethyl 2,2-bis(hydroxymethyl)malonate

Linker Formation &
Functionalization

Cap Group Precursor Zinc-Binding Group Precursor

HDAC Inhibitor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b028501#dimethyl-2-2-bis-hydroxymethyl-malonate-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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